1-(6-Chloro-pyridin-3-yl)-2-methyl-3-(4-Boc-piperazin-1-yl)-propan-1-one
Overview
Description
1-(6-Chloro-pyridin-3-yl)-2-methyl-3-(4-Boc-piperazin-1-yl)-propan-1-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is known for its unique properties and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1-(6-Chloro-pyridin-3-yl)-2-methyl-3-(4-Boc-piperazin-1-yl)-propan-1-one is not fully understood. However, it is believed to interact with specific receptors in the body, leading to changes in cellular signaling pathways. This compound has been found to have activity against a wide range of biological targets, including enzymes, receptors, and ion channels.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and to have antibacterial and antifungal properties. This compound has also been studied for its effects on the central nervous system, including its potential as a treatment for depression and anxiety.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(6-Chloro-pyridin-3-yl)-2-methyl-3-(4-Boc-piperazin-1-yl)-propan-1-one in lab experiments include its ability to selectively target specific biological processes and its potential as a tool in drug development. However, the limitations of using this compound include its toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are many potential future directions for the study of 1-(6-Chloro-pyridin-3-yl)-2-methyl-3-(4-Boc-piperazin-1-yl)-propan-1-one. One area of interest is the development of new drugs based on this compound. It has also been suggested that this compound could be used as a tool in the study of various biological processes, including cancer and infectious diseases. Further studies are needed to fully understand the mechanism of action and potential applications of this compound.
Scientific Research Applications
1-(6-Chloro-pyridin-3-yl)-2-methyl-3-(4-Boc-piperazin-1-yl)-propan-1-one has been found to have potential applications in scientific research. It has been used in the development of new drugs and as a tool in the study of various biological processes. This compound has been studied for its effects on the central nervous system, cancer cells, and infectious diseases.
properties
IUPAC Name |
tert-butyl 4-[3-(6-chloropyridin-3-yl)-2-methyl-3-oxopropyl]piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26ClN3O3/c1-13(16(23)14-5-6-15(19)20-11-14)12-21-7-9-22(10-8-21)17(24)25-18(2,3)4/h5-6,11,13H,7-10,12H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYLGAYNTYMYBBH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CCN(CC1)C(=O)OC(C)(C)C)C(=O)C2=CN=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80661491 |
Source
|
| Record name | tert-Butyl 4-[3-(6-chloropyridin-3-yl)-2-methyl-3-oxopropyl]piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80661491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
367.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
886365-66-8 |
Source
|
| Record name | 1,1-Dimethylethyl 4-[3-(6-chloro-3-pyridinyl)-2-methyl-3-oxopropyl]-1-piperazinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886365-66-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 4-[3-(6-chloropyridin-3-yl)-2-methyl-3-oxopropyl]piperazine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80661491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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